3-Methylfuro[3,2-c]pyridine

• IUPAC Name: 3-methylfuro[3,2-c]pyridine
• InChI: InChI=1S/C8H7NO/c1-6-5-10-8-2-3-9-4-7(6)8/h2-5H,1H3
• InChI Key: ONXGXFDUPPTOJW-UHFFFAOYSA-N
• Canonical SMILES: CC1=COC2=C1C=NC=C2
• Molecular Formula: C8H7NO
• DSSTOX Substance ID: DTXSID30434036
• Molecular Weight: 133.15 g/mol
• CAS RN: 167420-52-2

Description

“3-Methylfuro[3,2-c]pyridine” is a heterocyclic organic compound. It is structurally related to pyridine, with one methine group replaced by a nitrogen atom. The molecular weight of this compound is approximately 133.15.

Molecular Structure Analysis

The molecular structure of “3-Methylfuro[3,2-c]pyridine” involves a furo[3,2-c]pyridine ring, which is a heterocyclic ring containing both carbon and nitrogen atoms. In some complexes, this compound has been found to coordinate to Ni(II) through the nitrogen atom of the heterocyclic ring.

Scientific Research Applications

• Synthesis Techniques and Chemical Reactions :

  • Synthesis methods for similar compounds like 4-methylfuro[3′,2′:5,6]benzofuro[3,2-c]pyridine, involving rearrangement-cyclization of azides and introduction of aminoalkyl chains (Morón & Bisagni, 1986).
  • Lithiation reactions of 2-methylfuro[3,2-c]pyridine and other derivatives, focusing on the formation of monodeuteriomethyl compounds and alcohol derivatives (Shiotani, 1993).
  • Catalytic methods for C-3/5 methylation of pyridines, using feedstock chemicals like methanol and formaldehyde (Grozavu et al., 2020).

• Chemical Properties and Interactions :

  • Structural characterization of compounds such as bis(chloroacetato)-κ2 O,O′;κO-methanol-κO-bis(2-methylfuro[3,2-c]pyridine-κN)copper(II), highlighting the coordination environment and intramolecular interactions (Mikloš et al., 2008).
  • Exploration of potent and selective metabotropic glutamate subtype 5 receptor antagonists derived from compounds like 3-[(2-Methyl-1,3-thiazol-4-yl)ethynyl]-pyridine (Cosford et al., 2003).

• Potential Applications in Drug Discovery and Coordination Chemistry :

  • Investigation into the thermal decomposition of furopyridine-Ni(II) complexes for potential applications in material science and coordination chemistry (Mojumdar et al., 2005).
  • Synthesis of new derivatives like thieno[3,2-b]pyridines via palladium-catalyzed couplings and intramolecular cyclizations, which could be significant in developing new pharmaceuticals or chemical compounds (Calhelha & Queiroz, 2010).

Safety and Hazards

The safety data sheet for a related compound, pyridine, suggests that it is highly flammable and harmful if swallowed, in contact with skin, or if inhaled. It also causes skin and eye irritation. While these hazards may not directly apply to “3-Methylfuro[3,2-c]pyridine”, they provide a general idea of the potential hazards associated with similar compounds.

Future Directions

While specific future directions for “3-Methylfuro[3,2-c]pyridine” are not mentioned in the retrieved sources, there is a general interest in the synthesis and biological activities of pyridine derivatives. This suggests that future research could focus on exploring the synthesis methods, biological activities, and potential applications of “3-Methylfuro[3,2-c]pyridine”.